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Compound of Interest

2,3-Diethyl-5-methylpyrazine-
13C2

cat. No.: B12375662

Compound Name:

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides detailed procedures for the safe disposal of 2,3-Diethyl-5-
methylpyrazine-13C2, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to handle 2,3-Diethyl-5-
methylpyrazine-13C2 with appropriate care. This compound is classified as a combustible
liquid and is harmful if swallowed, in contact with skin, or if inhaled. All handling should occur
within a certified chemical fume hood to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE) is mandatory:
o Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[2][3]

e Hand Protection: Chemical-resistant gloves, such as nitrile or chloroprene, are
recommended.[1]

» Body Protection: A flame-resistant lab coat should be worn.[1]

» Respiratory Protection: If there is a risk of inhalation, a respirator with an appropriate filter
(e.g., type ABEK (EN14387)) should be used.
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Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 2,3-Diethyl-5-methylpyrazine-
13C2 is through a licensed hazardous waste disposal facility.[1][2] High-temperature
incineration is often the preferred method for complete destruction.[2] Do not dispose of this
chemical down the drain or in regular trash.[1][4][5]

e Segregation and Collection:

o Isolate waste 2,3-Diethyl-5-methylpyrazine-13C2 and any contaminated materials (e.g.,
gloves, pipette tips, absorbent paper) from other waste streams.[1]

o Collect the waste in a dedicated, leak-proof, and clearly labeled hazardous waste
container.[1]

» Container Labeling:

o The container must be clearly labeled with the full chemical name: "2,3-Diethyl-5-
methylpyrazine-13C2".

o Include the words "Hazardous Waste".[1]
o List the primary hazards: "Combustible," "Harmful,” "Irritant,” "Environmental Hazard".[1]
o Storage:

o Keep the hazardous waste container securely sealed at all times, except when adding
waste.[1]

o Store the container in a designated, cool, well-ventilated, and secure satellite
accumulation area within the laboratory.[1][3][6]

o Ensure the storage area is away from heat, sparks, and open flames.[3][6]
¢ Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.[2] They will have established procedures for managing
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licensed waste disposal vendors.

Quantitative Data Summary

The following table summarizes key quantitative data for 2,3-Diethyl-5-methylpyrazine, which is
chemically analogous to its 13C2 isotopologue.

Property Value Source
Molecular Formula CoH14N2 [7]
Molecular Weight 150.22 g/mol

Appearance Clear light yellow liquid [8]
Density 0.949 g/mL at 25 °C [8]
Flash Point 80 °C (176 °F) - closed cup 9]
Solubility in Water 1636 mg/L at 25 °C [10]

0.515 mmHg at 25 °C
Vapor Pressure , [9]
(estimated)

Experimental Protocols

Accidental Release Measures:
In the event of a spill, the following protocol should be initiated immediately:

o Evacuate and Ventilate: Evacuate all non-essential personnel from the area and ensure
adequate ventilation.[11]

» Eliminate Ignition Sources: Remove all sources of ignition, such as sparks, flames, and hot
surfaces.[6][11]

o Containment: Absorb the spill with a non-combustible, inert material such as sand,
diatomaceous earth, or a universal binding agent.[4][5]
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o Collection: Carefully sweep up or shovel the absorbed material into a suitable, labeled
container for disposal.[6]

o Decontamination: Clean the spill area thoroughly.

o Personal Protection: Ensure appropriate PPE is worn throughout the cleanup process.[11]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2,3-Diethyl-5-
methylpyrazine-13C2.
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Caption: Disposal workflow for 2,3-Diethyl-5-methylpyrazine-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12375662?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_N_2_Fluorophenyl_pyrazine_2_carbohydrazide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_6_Fluoro_pyrazine_2_carboxylic_Acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.tcichemicals.com/US/en/p/D1714
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_pyrazines_26_391920_US-EN_SDS.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_pyrazines_mixture_no_20_327230_US-EN_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1568614&productDescription=23-DIETHL-5-METHLPYRAZINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.synerzine.com/docs/sds/935E%20SDS%20(US-English).pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9375970.htm
https://www.thegoodscentscompany.com/data/rw1018961.html
https://sinofoodsupply.com/2-3-diethyl-5-methylpyrazine/
https://www.synerzine.com/docs/sds/N626%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b12375662#2-3-diethyl-5-methylpyrazine-13c2-proper-disposal-procedures
https://www.benchchem.com/product/b12375662#2-3-diethyl-5-methylpyrazine-13c2-proper-disposal-procedures
https://www.benchchem.com/product/b12375662#2-3-diethyl-5-methylpyrazine-13c2-proper-disposal-procedures
https://www.benchchem.com/product/b12375662#2-3-diethyl-5-methylpyrazine-13c2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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